Tampramine
Cat. No. B1615395
M. Wt: 356.5 g/mol
InChI Key: WRHGGQFJPWBBTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CN(C)CCCN(c1ccccc1C(=O)c1ccccc1)c1ncccc1[N+](=O)[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]([CH2:3][CH2:4][CH2:5][N:6]([c:7]1[c:8]([C:13]([c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)=[O:29])[cH:9][cH:10][cH:11][cH:12]1)[c:21]1[n:22][cH:23][cH:24][cH:25][c:26]1[N+:27]([O-:14])=[O:28])[CH3:30].[CH3:31][C:32](=[O:33])[OH:34].[CH:35]([OH:36])([CH3:37])[CH3:38].[Fe:39]>>[CH3:1][N:2]([CH2:3][CH2:4][CH2:5][N:6]1[c:7]2[c:8]([cH:9][cH:10][cH:11][cH:12]2)[C:13]([c:15]2[cH:16][cH:17][cH:18][cH:19][cH:20]2)=[N:27][c:26]2[c:21]1[n:22][cH:23][cH:24][cH:25]2)[CH3:30]
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Inputs
Step One
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Name
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CN(C)CCCN(c1ccccc1C(=O)c1ccccc1)c1ncccc1[N+](=O)[O-]
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)CCCN(c1ccccc1C(=O)c1ccccc1)c1ncccc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Fe]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C)CCCN1c2ccccc2C(c2ccccc2)=Nc2cccnc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
